Cas no 2377608-21-2 (3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid)

3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid is a versatile boronic acid derivative used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its reactive boronic acid functionality. The BOC (tert-butoxycarbonyl) and N-methylamino groups provide steric and electronic modulation, enhancing selectivity in synthetic applications. The 2-chloro substituent offers additional reactivity for further functionalization. This compound is valuable in pharmaceutical and agrochemical research, enabling the construction of complex heterocyclic scaffolds. Its stability under typical reaction conditions and compatibility with diverse coupling partners make it a reliable intermediate for targeted synthesis. Proper handling under inert conditions is recommended to preserve its reactivity.
3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid structure
2377608-21-2 structure
Product Name:3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
CAS No:2377608-21-2
MF:C11H16BClN2O4
MW:286.519742012024
CID:5523807
PubChem ID:75486141
Update Time:2025-05-27

3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-{[(TERT-BUTOXY)CARBONYL](METHYL)AMINO-6-CHLOROPYRIDIN-3-YL)BORONIC ACID
    • (5-{[(tert-butoxy)carbonyl](methyl)amino}-6-chloropyridin-3-yl)boronic acid
    • 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
    • [6-chloro-5-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridin-3-yl]boronic acid
    • 2377608-21-2
    • BS-33646
    • CS-0178875
    • AT15740
    • (5-((tert-Butoxycarbonyl)(methyl)amino)-6-chloropyridin-3-yl)boronic acid
    • Inchi: 1S/C11H16BClN2O4/c1-11(2,3)19-10(16)15(4)8-5-7(12(17)18)6-14-9(8)13/h5-6,17-18H,1-4H3
    • InChI Key: CAGXJGMRBZVSQQ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(B(O)O)=CN=1)N(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.0891649g/mol
  • Monoisotopic Mass: 286.0891649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.9Ų

3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AJ16049-1g
3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
2377608-21-2 97%
1g
$75.00 2024-04-20
A2B Chem LLC
AJ16049-5g
3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
2377608-21-2 97%
5g
$209.00 2024-04-20
A2B Chem LLC
AJ16049-10g
3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
2377608-21-2 97%
10g
$315.00 2024-04-20
A2B Chem LLC
AJ16049-25g
3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid
2377608-21-2 97%
25g
$532.00 2024-04-20

Additional information on 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid

Comprehensive Overview of 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid (CAS No. 2377608-21-2)

3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid (CAS No. 2377608-21-2) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and materials science. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. Its unique structure, featuring a BOC-protected methylamino group and a chloropyridine backbone, makes it a versatile intermediate for constructing complex molecules.

The growing demand for 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid is driven by its applications in drug discovery, particularly in the synthesis of kinase inhibitors and anticancer agents. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "CAS 2377608-21-2 suppliers," reflecting its commercial and scientific relevance. The compound’s boronate ester functionality enables efficient C-C bond formation, aligning with trends toward sustainable and atom-economical synthetic methods.

In the context of AI-driven drug design, 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid is often highlighted in computational studies targeting protein-ligand interactions. Its chloropyridine moiety is a common pharmacophore in FDA-approved drugs, sparking interest in queries like "how to use boronic acids in click chemistry" or "BOC-protected amines in peptide synthesis." The compound’s stability under aqueous conditions further enhances its utility in bioconjugation and diagnostic probe development.

From an industrial perspective, CAS 2377608-21-2 is critical for producing high-performance materials, such as OLED intermediates and liquid crystal displays. Searches for "boronic acid pinacol ester analogs" or "N-BOC protection in organic synthesis" underscore its role in optimizing reaction yields and selectivity. Environmental considerations also drive innovation, with green chemistry protocols increasingly incorporating this compound to minimize waste.

Quality control of 3-(N-BOC-N-Methylamino)-2-chloropyridine-5-boronic acid involves rigorous HPLC and NMR validation, ensuring compliance with GMP standards. FAQs like "how to store boronic acids" or "solubility of chloropyridine derivatives" highlight practical handling concerns. The compound’s hygroscopic nature necessitates inert storage, while its melting point and spectral data are well-documented for reproducibility.

Future directions for 2377608-21-2 include exploring its role in targeted drug delivery and bioorthogonal chemistry. Emerging trends like "machine learning in retrosynthesis" and "continuous flow chemistry" further amplify its potential. As a building block, this compound exemplifies the synergy between traditional organic synthesis and cutting-edge nanotechnology applications.

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